Cas no 37183-28-1 (Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy-)

• Product Name: Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy-
• CAS No: 37183-28-1
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD07426962
• CID: 3952766
• PubChem ID: 11837097
• Update Time: 2025-05-27

Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy-
• N-(2,4-dichlorophenyl)-2-hydroxybenzamide
• AKOS000212930
• 2',4'-DICL SALICYLANILIDE
• DTXSID40877374
• STK912045
• N-(2,4-dichlorophenyl)-2-hydroxybenzamide (9)
• AI-204/12056275
• 37183-28-1
• N-(2,4-Dichloro-phenyl)-2-hydroxy-benzamide
• BDBM234308
• Oprea1_615402
• MFCD07426962

• MDL： MFCD07426962
• Inchi： 1S/C13H9Cl2NO2/c14-8-5-6-11(10(15)7-8)16-13(18)9-3-1-2-4-12(9)17/h1-7,17H,(H,16,18)
• InChI Key： GFUKRQFBTHGSIC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1Cl)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 281.0010339Da
• Monoisotopic Mass: 281.0010339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy-

Comprehensive Overview of Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- (CAS No. 37183-28-1)

Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- (CAS No. 37183-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxybenzamide structure, is often studied for its potential applications in drug development and crop protection. With the increasing demand for sustainable agrochemicals and novel therapeutic agents, researchers are exploring the properties of this molecule to address contemporary challenges in these fields.

The chemical structure of Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- features a dichlorophenyl group attached to a hydroxybenzamide backbone. This configuration is particularly interesting due to its potential bioactivity and selective binding properties. In recent years, the compound has been investigated for its role in modulating specific biological pathways, making it a candidate for targeted drug delivery systems. Additionally, its agrochemical potential is being evaluated for pest resistance management, aligning with the global push for eco-friendly farming solutions.

One of the most frequently asked questions about Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- revolves around its synthesis methods and scalability. Researchers are optimizing synthetic routes to improve yield and reduce environmental impact, a topic highly relevant to green chemistry enthusiasts. Another hot topic is the compound's stability under various conditions, which is critical for its practical application in formulations. These aspects are often searched in academic and industrial databases, reflecting the growing interest in advanced chemical intermediates.

From a regulatory standpoint, Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- is not classified as a hazardous substance under major global frameworks. However, its handling requires standard laboratory precautions, as with any fine chemical. The compound's solubility and compatibility with other ingredients are also key considerations for formulators, especially in the context of multicomponent systems. These factors are frequently discussed in forums and publications focused on formulation science.

In the context of intellectual property, several patents have been filed related to the derivatives and applications of Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy-. This highlights its commercial viability and the competitive landscape in specialty chemicals. Companies investing in R&D innovation are particularly keen on understanding the compound's structure-activity relationships to develop next-generation products.

Looking ahead, the future of Benzamide, N-(2,4-dichlorophenyl)-2-hydroxy- lies in its adaptability to emerging technologies. For instance, its potential integration into nanocarrier systems for drug delivery or smart agrochemicals responsive to environmental stimuli is an exciting area of exploration. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.